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Abstract
This application note describes a robust and reliable High-Performance Liquid Chromatography

(HPLC) method for the quantitative analysis of Yadanzioside C, a bioactive quassinoid

glycoside found in the seeds of Brucea javanica. The method utilizes a reversed-phase C18

column with a gradient elution of acetonitrile and water, and UV detection. This protocol is

designed for researchers, scientists, and professionals in drug development and natural

product analysis, providing a detailed procedure for accurate and precise quantification of

Yadanzioside C in various sample matrices.

Introduction
Yadanzioside C is a quassinoid glycoside isolated from the seeds of Brucea javanica, a plant

used in traditional medicine.[1] Quassinoids have garnered significant interest for their diverse

biological activities, including potential anticancer properties. Accurate quantification of

Yadanzioside C is crucial for quality control of herbal preparations, pharmacokinetic studies,

and further pharmacological research. This document provides a comprehensive protocol for

the determination of Yadanzioside C using a validated HPLC method.

Experimental
2.1. Instrumentation and Materials
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HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler,

column oven, and a UV-Vis or Photodiode Array (PDA) detector.

Column: A reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size).

Solvents: HPLC grade acetonitrile and water.

Reagents: Yadanzioside C reference standard (≥98% purity), methanol (HPLC grade),

dimethyl sulfoxide (DMSO).

Filters: 0.45 µm syringe filters for sample preparation.

2.2. Chromatographic Conditions

The following chromatographic conditions are recommended for the analysis of Yadanzioside
C.

Parameter Condition

Column C18 Reversed-Phase (4.6 x 250 mm, 5 µm)

Mobile Phase A Water

Mobile Phase B Acetonitrile

Gradient Program Time (min)

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Injection Volume 10 µL

Detection Wavelength 220 nm

Protocols
3.1. Preparation of Standard Solutions

Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of Yadanzioside C reference

standard and dissolve it in 10 mL of methanol in a volumetric flask. Sonicate for 5 minutes to
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ensure complete dissolution.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the primary stock solution with the mobile phase (initial conditions: 80% Water, 20%

Acetonitrile) to obtain concentrations ranging from 1 µg/mL to 100 µg/mL.

3.2. Sample Preparation (from Brucea javanica seeds)

Grinding: Grind the dried seeds of Brucea javanica into a fine powder.

Extraction: Accurately weigh 1 g of the powdered sample into a flask. Add 50 mL of methanol

and perform ultrasonic-assisted extraction for 30 minutes.

Filtration: Filter the extract through a Whatman No. 1 filter paper.

Evaporation: Evaporate the filtrate to dryness under reduced pressure.

Reconstitution: Reconstitute the dried extract with 10 mL of the mobile phase (initial

conditions).

Final Filtration: Filter the reconstituted solution through a 0.45 µm syringe filter into an HPLC

vial prior to injection.

Method Validation Summary
The analytical method was validated according to the International Council for Harmonisation

(ICH) guidelines. The validation parameters are summarized below.

4.1. Linearity

The linearity of the method was evaluated by analyzing a series of six concentrations of

Yadanzioside C. The calibration curve was constructed by plotting the peak area against the

concentration.
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Concentration (µg/mL) Peak Area (arbitrary units)

1 15,234

5 76,170

10 151,987

25 380,543

50 759,876

100 1,521,450

Correlation Coefficient (r²) 0.9998

4.2. Precision

The precision of the method was determined by repeatability (intra-day) and intermediate

precision (inter-day) studies. Six replicate injections of a standard solution (50 µg/mL) were

performed.

Precision Parameter % RSD (Relative Standard Deviation)

Repeatability (Intra-day) 0.85%

Intermediate Precision (Inter-day) 1.23%

4.3. Accuracy (Recovery)

The accuracy of the method was assessed by a recovery study. A known amount of

Yadanzioside C was spiked into a pre-analyzed sample at three different concentration levels.

Spiked Level
Amount Added
(µg/mL)

Amount Found
(µg/mL)

Recovery (%) % RSD

Low 25 24.8 99.2 1.1

Medium 50 50.4 100.8 0.9

High 75 74.5 99.3 1.0
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4.4. Limits of Detection (LOD) and Quantification (LOQ)

The LOD and LOQ were determined based on the signal-to-noise ratio (S/N) of 3:1 and 10:1,

respectively.

Parameter Value (µg/mL)

LOD 0.15

LOQ 0.50
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Caption: Experimental workflow for the HPLC quantification of Yadanzioside C.

Conclusion
The HPLC method detailed in this application note provides a reliable and accurate means for

the quantification of Yadanzioside C. The method is specific, linear, precise, and accurate over

the tested concentration range. This protocol is suitable for the routine quality control of Brucea

javanica extracts and for research purposes involving the quantification of Yadanzioside C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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